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This guide provides technical information and troubleshooting procedures for researchers,

scientists, and professionals dealing with the operational challenges of "xenon dead time"

following a nuclear reactor shutdown.

Frequently Asked Questions (FAQs)
Q1: What is Xenon-135 and why is it problematic in a nuclear reactor?

A1: Xenon-135 (¹³⁵Xe) is a radioactive isotope of xenon produced during nuclear fission. It is

the most powerful known neutron absorber, with a neutron absorption cross-section of about 3

million barns.[1][2] This high probability of absorbing neutrons, which are essential to sustain a

chain reaction, means ¹³⁵Xe acts as a "neutron poison" that can slow or halt the reactor's

operation.[1][3] Its impact on reactor control is a significant factor in both operational stability

and safety, and it played a major role in the Chernobyl disaster.[3][4]

Q2: What is the primary cause of "xenon dead time"?

A2: "Xenon dead time," also known as the "iodine pit" or "xenon pit," is a period following a

significant power reduction or shutdown where the reactor cannot be restarted.[3][4][5] This

occurs due to a transient imbalance in Xenon-135 concentration.

During Operation: ¹³⁵Xe is produced primarily from the decay of Iodine-135 (¹³⁵I) and is

removed (or "burned off") by absorbing neutrons.[1]
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After Shutdown: The neutron flux drops to near zero, stopping the "burn-off" of ¹³⁵Xe.

However, the accumulated ¹³⁵I (with a half-life of 6.6 hours) continues to decay, producing

more ¹³⁵Xe.[6][7]

This leads to a rapid increase in ¹³⁵Xe concentration, which introduces a large amount of

negative reactivity. If this negative reactivity exceeds the reactor's available positive reactivity

reserve from its control rods or other systems, the reactor cannot achieve criticality (a self-

sustaining chain reaction) and is effectively "poisoned out."[2][6]

Q3: How is Xenon-135 produced and removed in the reactor core?

A3: Xenon-135 dynamics are governed by a decay and transmutation chain. About 95% of

¹³⁵Xe is produced from the beta decay of Iodine-135, which itself is a common fission product.

[4][6] ¹³⁵Xe is removed from the core through two primary mechanisms: its own radioactive

decay into Cesium-135 (¹³⁵Cs) with a half-life of 9.2 hours, and by absorbing a neutron to

become the stable, non-poisonous Xenon-136 (¹³⁶Xe).[3][6]
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Xenon-135 production and removal pathway.

Q4: How long does xenon dead time typically last?

A4: The duration of xenon dead time depends on the reactor's power level before shutdown.

After a shutdown from full power, the ¹³⁵Xe concentration peaks approximately 9 to 11 hours

later.[6][8] The reactor may be impossible to restart for a period that can last several tens of

hours.[3] Typically, after about 35 to 40 hours, the ¹³⁵Xe has decayed sufficiently to allow a

restart.[6] After about 3 days, the core can be considered free of ¹³⁵Xe.[3][7]
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Troubleshooting Guide: Reactor Restart Issues
Issue: Cannot Achieve Criticality During Reactor Restart Attempt

This is the defining characteristic of being in a state of "xenon preclusion" or "poison outage."

The negative reactivity from the xenon peak is greater than the available positive reactivity from

the control system.
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Time Since Shutdown
(Hours)

Typical ¹³⁵Xe Reactivity Recommended Action

0 - 1 Near equilibrium, rising

Immediate Restart Window: If

a restart is necessary, it must

be initiated promptly (often

within 20-40 minutes) before

the ¹³⁵Xe buildup becomes

insurmountable.[6] This is

known as the "poison override"

time.

1 - 20 High and increasing to peak

Wait: The reactor is likely

within the "xenon dead time."

Attempting a restart is futile as

there is insufficient reactivity to

overcome the poison. Monitor

core parameters and wait for

xenon to decay.

20 - 40 Decreasing from peak

Prepare for Restart: As the

¹³⁵Xe decays, its negative

reactivity will eventually fall

below the available positive

reactivity. A restart becomes

possible.

> 40
Approaching pre-shutdown

levels or lower

Normal Restart: The xenon

concentration is low enough

that it no longer prevents

criticality. Proceed with

standard restart protocols.

Note: The reactivity values are illustrative. Actual values are highly dependent on reactor

design, fuel burnup, and pre-shutdown power history.[9]

Operational Protocols & Methodologies
Protocol 1: Managing a "Poison-Prevent" Power Reduction
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If a full shutdown is not required, reducing power to a level of 60% or higher can prevent the

reactor from entering a poisoned-out state.[6][10] At this power level, there is still sufficient

neutron flux to burn off a significant amount of the newly produced ¹³⁵Xe, preventing the

concentration from reaching a peak that would force a complete shutdown.[6]

Protocol 2: Overriding Xenon Dead Time

Overcoming xenon dead time is primarily a matter of reactor design and operational timing.

Design for Excess Reactivity: Modern reactors are designed with sufficient excess positive

reactivity in their control systems to "override" a portion of the xenon transient.[3][10] This

allows them to restart even as xenon levels begin to rise. Boiling Water Reactors (BWRs)

often have xenon override capability for their entire fuel cycle, while Pressurized Water

Reactors (PWRs) may lose this ability near the end of a cycle.[10][11]

Prompt Restart: If a trip occurs, operators have a short window (e.g., 20-40 minutes) to

identify and resolve the issue and begin a restart before the xenon concentration builds to a

prohibitive level.[6]

Controlled Shutdown (if possible): In situations where a shutdown is planned, a slow power

reduction can, in some scenarios, help minimize the subsequent dead time compared to a

sudden scram.[12]

Waiting for Decay: If the override window is missed, the only viable protocol is to wait until

the ¹³⁵Xe naturally decays. The reactor must be kept in a stable shutdown state until

calculations show that a restart is possible.[4]
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Decision workflow for reactor restart after shutdown.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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